3-amino-N-cyclohexyl-N-methylbenzene-1-sulfonamide

• IUPAC Name: 3-amino-N-cyclohexyl-N-methylbenzenesulfonamide
• InChI: InChI=1S/C13H20N2O2S/c1-15(12-7-3-2-4-8-12)18(16,17)13-9-5-6-11(14)10-13/h5-6,9-10,12H,2-4,7-8,14H2,1H3
• InChI Key: GAUJWFHQFKLTEC-UHFFFAOYSA-N
• Canonical SMILES: CN(C1CCCCC1)S(=O)(=O)C2=CC=CC(=C2)N
• Molecular Formula: C13H20N2O2S
• Molecular Weight: 268.38 g/mol
• CAS No.: 891038-32-7

Description

“3-amino-N-cyclohexyl-N-methylbenzene-1-sulfonamide” is a chemical compound with the molecular formula C13H20N2O2S and a molecular weight of 268.38. It is used for research purposes.

Scientific Research Applications

Sulfonamide-Based Medicinal Chemistry

Sulfonamides were the first synthetic antimicrobial drugs, playing a pivotal role in treating infectious diseases. Their versatility and broad bioactive spectrum have led to extensive chemical structural modifications, yielding a wide range of medicinal applications. These derivatives, including metal supermolecular complexes, exhibit antimicrobial, anticancer, antiparasitic, anti-inflammatory, anticonvulsant, antiglaucoma, antidiabetic, and antiepileptic properties. The active research in this domain highlights the potential for sulfonamide compounds, such as 3-amino-N-cyclohexyl-N-methylbenzene-1-sulfonamide, to contribute to new drug molecules with broad spectrum, high activity, and low toxicity (He Shichao et al., 2016).

Synthesis and Characterization of Cyclic Compounds

The development of novel cyclic compounds containing aminobenzenesulfonamide, a related structure to this compound, has been a focal point of research. Techniques such as sequential Nicholas and Pauson-Khand reactions have facilitated the synthesis of unique polyheterocyclic compounds. These advancements underscore the chemical versatility and pharmaceutical potential of sulfonamide derivatives in creating functional molecules (Kyosuke Kaneda, 2020).

Environmental Impact and Analysis Techniques

Beyond pharmaceutical applications, sulfonamides' presence in the environment and their analysis have garnered attention. The persistence of sulfonamides in ecosystems, primarily from agricultural activities, poses potential hazards to human health. Techniques such as capillary electrophoresis have been developed for the analysis of sulfonamides, reflecting the ongoing need to monitor and understand their environmental impact (Baran et al., 2011).

Mechanism of Action

Target of Action

Sulfonamides, a class of compounds to which this molecule belongs, are known to inhibit bacterial dna synthesis .

Mode of Action

Sulfonamides generally act by competitively inhibiting bacterial dna synthesis .

Biochemical Pathways

Sulfonamides, in general, are known to inhibit the synthesis of folic acid in bacteria, which is crucial for the synthesis of nucleic acids and proteins .

Result of Action

Sulfonamides are known to inhibit bacterial growth by preventing the synthesis of essential biomolecules .